Cas no 126770-42-1 (1-(6-pyridin-2-ylpyridin-2-yl)ethanone)

1-(6-pyridin-2-ylpyridin-2-yl)ethanone structure

126770-42-1 structure

Product Name:1-(6-pyridin-2-ylpyridin-2-yl)ethanone

CAS No:126770-42-1

MF:C₁₂H₁₀N₂O

MW:198.221

CID:2769264

PubChem ID:15827520

Update Time:2024-03-01

1-(6-pyridin-2-ylpyridin-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

- 1-(6-pyridin-2-ylpyridin-2-yl)ethanone
- Inchi： InChI=1S/C12H10N2O/c1-9(15)10-6-4-7-12(14-10)11-5-2-3-8-13-11/h2-8H,1H3
- InChI Key： ZHIFOTWXGZPWDH-UHFFFAOYSA-N
- SMILES： CC(=O)C1=NC(=CC=C1)C2=CC=CC=N2

Computed Properties

Exact Mass: 198.079312947g/mol
Monoisotopic Mass: 198.079312947g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 230
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 42.8Å²

1-(6-pyridin-2-ylpyridin-2-yl)ethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM492003-1g	1-([2,2'-Bipyridin]-6-yl)ethanone	126770-42-1	97%	1g	$684	2022-06-13
Alichem	A029184180-1g	1-([2,2'-Bipyridin]-6-yl)ethanone	126770-42-1	97%	1g	$745.56	2022-04-03
Ambeed	A311307-1g	1-([2,2'-Bipyridin]-6-yl)ethanone	126770-42-1	97%	1g	$1419.0	2025-02-25
Ambeed	A311307-250mg	1-([2,2'-Bipyridin]-6-yl)ethanone	126770-42-1	97%	250mg	$554.0	2025-02-25
Ambeed	A311307-100mg	1-([2,2'-Bipyridin]-6-yl)ethanone	126770-42-1	97%	100mg	$314.0	2025-02-25
abcr	AB635169-250mg	1-([2,2'-Bipyridin]-6-yl)ethanone; .	126770-42-1		250mg	€889.70	2025-04-21

1-(6-pyridin-2-ylpyridin-2-yl)ethanone Related Literature

1. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
2. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
3. Aggregation kinetics and gel formation in modestly concentrated suspensions of oppositely charged model ceramic colloids: a numerical study

M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
4. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

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5. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

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